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Compound of Interest

Compound Name: 2,2,3,4,5-Pentamethylhexane

Cat. No.: B15458730 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core thermodynamic properties of

undecane (C11H24) isomers. Understanding these properties is crucial for a wide range of

applications, from process engineering and fuel development to computational chemistry and

drug design, where intermolecular interactions and conformational stability are paramount.

C11H24 has 159 structural isomers, and their thermodynamic properties, such as enthalpy of

formation, entropy, and heat capacity, vary with their molecular structure.[1][2] This guide will

focus on a representative selection of these isomers to illustrate key structure-property

relationships.

Thermodynamic Data of Selected C11H24 Isomers
The following tables summarize key thermodynamic data for n-undecane and several of its

branched-chain isomers. The data is presented for the ideal gas phase at standard conditions

(298.15 K and 1 bar) unless otherwise noted.

Table 1: Standard Molar Enthalpy of Formation and Standard Molar Entropy
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Isomer Name Formula

Standard Molar
Enthalpy of
Formation
(ΔfH°gas) (kJ/mol)

Standard Molar
Entropy (S°gas)
(J/mol·K)

n-Undecane CH3(CH2)9CH3 -275.5 ± 1.6 529.78 ± 2.09

2-Methyldecane (CH3)2CH(CH2)7CH3 -281.3 ± 1.7 522.08 (estimated)

3-Methyldecane
CH3CH2CH(CH3)

(CH2)6CH3
-279.8 ± 1.8 530.45 (estimated)

4-Methyldecane
CH3(CH2)2CH(CH3)

(CH2)5CH3
-279.1 ± 1.8 530.45 (estimated)

5-Methyldecane
CH3(CH2)3CH(CH3)

(CH2)4CH3
-278.4 ± 1.8 530.45 (estimated)

2,2-Dimethylnonane (CH3)3C(CH2)6CH3 -292.5 ± 2.0 501.95 (estimated)

3,3-Dimethylnonane
CH3CH2C(CH3)2(CH

2)5CH3
-289.4 ± 2.0 508.27 (estimated)

Data sourced from the NIST Chemistry WebBook and supplementary estimations.

Table 2: Molar Heat Capacity at Constant Pressure

Isomer Name Formula
Molar Heat Capacity
(Cp,gas) at 298.15 K
(J/mol·K)

n-Undecane CH3(CH2)9CH3 230.12

2-Methyldecane (CH3)2CH(CH2)7CH3 229.8 (estimated)

2,2-Dimethylnonane (CH3)3C(CH2)6CH3 228.5 (estimated)

Data sourced from the NIST Chemistry WebBook and supplementary estimations.
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A key trend observed is that branched isomers are generally more thermodynamically stable

(i.e., have a more negative enthalpy of formation) than their straight-chain counterparts. This is

due to a combination of factors including changes in intramolecular van der Waals forces and

electron correlation effects.

Experimental Protocols for Thermodynamic
Property Determination
The accurate determination of the thermodynamic properties of C11H24 isomers relies on

precise calorimetric techniques. Below are detailed methodologies for two key experimental

procedures.

2.1. Determination of Enthalpy of Formation via Combustion Calorimetry

The standard enthalpy of formation (ΔfH°) of a hydrocarbon is typically determined indirectly

from its enthalpy of combustion (ΔcH°). This is measured using a bomb calorimeter.

Methodology:

Sample Preparation: A precisely weighed sample (typically 0.5-1.0 g) of the high-purity

C11H24 isomer is placed in a sample holder (e.g., a platinum crucible) within a high-

pressure vessel, the "bomb." A known length of fuse wire (e.g., iron or platinum) is positioned

to contact the sample.

Bomb Sealing and Pressurization: The bomb is sealed and purged of air, then filled with

high-purity oxygen to a pressure of approximately 30 atm. A small, known amount of distilled

water is added to the bomb to ensure that all water formed during combustion is in the liquid

state.

Calorimeter Assembly: The sealed bomb is submerged in a known mass of water in a well-

insulated container (a Dewar vessel). The temperature of the water is monitored with a high-

precision thermometer (e.g., a platinum resistance thermometer with a resolution of ±0.0001

K).

Ignition and Data Acquisition: The sample is ignited by passing an electric current through

the fuse wire. The temperature of the surrounding water is recorded at regular intervals
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before, during, and after the combustion process until a stable final temperature is reached.

Data Analysis: The corrected temperature rise is used to calculate the heat released during

the combustion. This calculation must account for the heat capacity of the calorimeter

(determined by combusting a standard substance like benzoic acid), the heat of combustion

of the fuse wire, and corrections for the formation of nitric acid from residual nitrogen in the

bomb.

Calculation of ΔfH°: The standard enthalpy of combustion is calculated from the

experimental data. The standard enthalpy of formation is then derived using Hess's Law, with

the known standard enthalpies of formation for CO2(g) and H2O(l).

2.2. Determination of Heat Capacity and Entropy via Adiabatic Calorimetry

Adiabatic calorimetry is used to measure the heat capacity (Cp) of a substance as a function of

temperature. From this data, the standard entropy (S°) can be calculated.

Methodology:

Sample Preparation: A known mass of the C11H24 isomer is sealed in a sample vessel

under vacuum or a slight pressure of helium gas to facilitate thermal equilibrium.

Calorimeter Setup: The sample vessel is placed within an adiabatic shield in a cryostat. The

temperature of the shield is meticulously controlled to match the temperature of the sample

vessel at all times, thereby minimizing heat exchange with the surroundings (approximating

adiabatic conditions).

Heating and Temperature Measurement: A known quantity of electrical energy is supplied to

a heater within the sample vessel, causing a small, incremental increase in its temperature.

The temperature is measured with a high-precision thermometer before and after the energy

input.

Data Acquisition: The process is repeated in small temperature increments, typically from

near absolute zero (around 10 K) up to and beyond room temperature.

Calculation of Heat Capacity: The heat capacity at each temperature is calculated using the

formula Cp = (Energy Input) / (Temperature Rise).
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Calculation of Entropy: The standard molar entropy at 298.15 K is determined by integrating

the heat capacity data from 0 K to 298.15 K, according to the third law of thermodynamics.

This involves extrapolating the heat capacity data to 0 K and accounting for the entropies of

any phase transitions (e.g., melting) that occur within the temperature range.

Visualizations
The following diagrams illustrate key relationships and workflows relevant to the study of

C11H24 isomers.
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Structural Isomer Classification

Thermodynamic Stability (ΔfH°)

C11H24

Linear

Branched

Less Stable

e.g., n-Undecane

Mono-branched

Di-branched

Highly Branched

More Stable

e.g., 2-Methyldecane

e.g., 2,2-Dimethylnonane

Increased Branching
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Start

1. Weigh Sample &
Prepare Fuse Wire

2. Seal Bomb &
Pressurize with O2

3. Assemble Calorimeter
(Submerge Bomb in Water)

4. Ignite Sample &
Record Temperature Rise

5. Calculate Raw Heat Release
(Correct for Fuse & Acids)

6. Determine ΔcH°
(Using Calorimeter Constant)

7. Calculate ΔfH°
(Using Hess's Law)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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